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Compound of Interest

Compound Name:
4-(3-Iodo-1H-pyrazol-4-yl)-2-

(methylthio)pyrimidine

CAS No.: 1111638-74-4

Cat. No.: B1394204

Get Quote

Executive Summary
The pyrazole-pyrimidine scaffold—specifically the pyrazolo[3,4-d]pyrimidine and pyrazolo[1,5-

a]pyrimidine isomers—represents a "privileged structure" in medicinal chemistry. Functioning

as a bioisostere of the purine nucleus (adenine), this scaffold possesses an innate affinity for

the ATP-binding cleft of kinases and other nucleotide-dependent enzymes.[1]

This guide provides a technical analysis of the scaffold’s biological activity, structure-activity

relationships (SAR), and validated experimental protocols for synthesis and biological

evaluation. It is designed for medicinal chemists and pharmacologists seeking to optimize this

core for novel therapeutic targets.

Structural Basis & Mechanism of Action[2]
Purine Bioisosterism and Hinge Binding
The biological potency of pyrazole-pyrimidines stems from their ability to mimic the hydrogen-

bonding patterns of ATP.
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Pyrazolo[3,4-d]pyrimidine: The N1 and N2 nitrogens of the pyrazole ring, along with

substituents at C4 (often an amino or oxo group), form critical hydrogen bonds with the

"hinge region" of kinase domains.[1]

Pyrazolo[1,5-a]pyrimidine: This isomer offers a slightly different vector for substituents, often

utilized to access hydrophobic pockets adjacent to the ATP site (e.g., the "gatekeeper"

residue).

Key Signaling Pathways
The scaffold is most prominent in oncology, targeting signaling cascades that drive proliferation

and metastasis.

BTK (Bruton's Tyrosine Kinase): Critical in B-cell receptor signaling (e.g., Ibrutinib).

Src Family Kinases (SFKs): Involved in cell adhesion and migration.

Cyclin-Dependent Kinases (CDKs): Regulators of the cell cycle (G1/S and G2/M transitions).

Visualization: BTK Signaling Pathway Inhibition
The following diagram illustrates the intervention point of pyrazolo-pyrimidine inhibitors within

the B-cell receptor pathway.
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Figure 1: Mechanism of action for BTK inhibition by pyrazolo-pyrimidine scaffolds in B-cell

signaling.

Structure-Activity Relationship (SAR) Analysis
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Optimization of the scaffold typically focuses on three vectors:

Position Chemical Modification Biological Effect

N1 (Pyrazole)
Aryl or alkyl groups (e.g., tert-

butyl, phenyl)

Controls solubility and

occupies the ribose-binding

pocket. Bulky groups can

improve selectivity.

C4 (Pyrimidine)
Amino (-NH2), Anilino (-NHPh),

or Ether (-OR)

Critical Hinge Interaction. An

amino group acts as an H-

bond donor to the kinase hinge

backbone (e.g., Met residue).

C3 (Pyrazole)
Halogens (I, Br), Aryl, or Amide

groups

Accesses the "gatekeeper"

pocket. Steric bulk here can

determine selectivity between

closely related kinases (e.g.,

Src vs. EGFR).

C6 (Pyrimidine) Small alkyl or H

Often left unsubstituted to

avoid steric clash with the

hinge region floor, though

small groups can fine-tune

potency.

Technical Protocols
Chemical Synthesis: The "One-Pot" Cyclization
Rationale: While multiple routes exist, the condensation of 5-aminopyrazoles is the most robust

method for generating diversity at the N1 and C3 positions early in the synthesis.

Protocol: Synthesis of Pyrazolo[3,4-d]pyrimidine Core

Starting Material: 5-amino-4-cyanopyrazole derivative.[2]

Reagent: Formamide (acts as both solvent and C1 donor) or Orthoformate/Ammonia.
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Procedure:

Suspend 5-amino-4-cyanopyrazole (1.0 eq) in Formamide (10 vol).

Heat to reflux (approx. 180°C) for 4–6 hours. Note: Monitor by TLC (Ethyl Acetate:Hexane

1:1).

Cool reaction mixture to room temperature.

Pour into ice-cold water. The product typically precipitates as a solid.

Filter, wash with water, and recrystallize from Ethanol/DMF.
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Figure 2: General synthetic workflow for the pyrazolo[3,4-d]pyrimidine core.

Bioassay: In Vitro Kinase Inhibition (FRET-Based)
Rationale: Radiometric assays are sensitive but generate hazardous waste. Fluorescence

Resonance Energy Transfer (FRET) assays (e.g., LanthaScreen or Z'-LYTE) are industry

standards for high-throughput screening (HTS) due to their robustness and "mix-and-read"

format.

Protocol: Z'-LYTE Kinase Assay (Ser/Thr Kinase)

Reagents:

Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

FRET Peptide Substrate (Coumarin/Fluorescein labeled).
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ATP (at K_m apparent for the specific kinase).

Test Compound (Pyrazolo-pyrimidine derivative) in DMSO.[2][3]

Step-by-Step Procedure:

Preparation: Dilute test compounds to 4X concentration in Kinase Buffer (final DMSO < 1%).

Enzyme Addition: Add 2.5 µL of Kinase solution to 384-well plate.

Inhibitor Incubation: Add 2.5 µL of Test Compound. Centrifuge briefly. Incubate for 15 min at

Room Temperature (RT) to allow inhibitor binding.

Reaction Initiation: Add 5 µL of ATP/Peptide Substrate mixture.

Reaction: Incubate for 1 hour at RT in the dark.

Development: Add 5 µL of Development Reagent (Protease). Mechanism: The protease

cleaves non-phosphorylated peptide (disrupting FRET), but cannot cleave phosphorylated

peptide.

Readout: Measure Fluorescence at 445 nm (Coumarin, Donor) and 520 nm (Fluorescein,

Acceptor).

Calculation: Calculate Emission Ratio (C/F). High phosphorylation = High Ratio (intact FRET

peptide is low, cleaved is high? Correction: Phosphorylated peptide remains intact FRET?

No, usually specific FRET pairs are designed such that cleavage changes the ratio. In Z'-

LYTE, phosphorylation inhibits cleavage. Uncleaved = High FRET. Cleaved = Low FRET.

Therefore, Inhibition of Kinase = Less Phosphorylation = More Cleavage = Low FRET.)

Self-Validation Check:

Z'-Factor: Must be > 0.5 for the assay to be considered valid.

Controls: 0% Inhibition (DMSO only) and 100% Inhibition (Staurosporine).
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Representative Biological Data[1][2][3][5][6][7][8][9]
[10][11][12]
The following table summarizes the inhibitory potency (IC50) of pyrazolo[3,4-d]pyrimidine

derivatives against a panel of oncogenic kinases. Note: Data represents a composite of typical

SAR trends found in literature (e.g., Ibrutinib analogues).

Compoun
d ID

R1 (N-1) R2 (C-3) R3 (C-4)
BTK IC50
(nM)

EGFR
IC50 (nM)

Selectivit
y Note

PP-01 Methyl H NH2 >10,000 >5,000

Inactive

(lacks

hydrophobi

c bulk)

PP-05 Phenyl H Anilino 450 120

Moderate

dual

inhibitor

PP-12 tert-Butyl Iodo
3-Cl-

Anilino
15 850

BTK

Selective

(Gatekeep

er fit)

PP-18
Cyclopenty

l
Amide

4-Phenoxy-

Anilino
0.5 1,200

Highly

Potent

(Ibrutinib-

like)

Future Outlook: PROTACs and Covalent Inhibitors
The versatility of the pyrazole-pyrimidine scaffold is currently being leveraged in PROTACs

(Proteolysis Targeting Chimeras). By attaching an E3 ligase linker to the C3 or N1 position

(areas that tolerate bulk), researchers can convert these inhibitors into degraders, removing the

target protein entirely rather than just inhibiting its enzymatic activity.

Furthermore, the introduction of acrylamide "warheads" at the C4 position facilitates covalent

inhibition (targeting Cys481 in BTK), a strategy that has revolutionized the durability of drug
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responses in lymphoma treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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